
Structural Elucidation and Analytical
Characterization of 2-

(Chloromethyl)nicotinonitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-(Chloromethyl)nicotinonitrile

CAS No.: 848774-96-9

Cat. No.: B1487519

Get Quote

Executive Summary & Application Context
2-(Chloromethyl)nicotinonitrile (C₇H₅ClN₂) is a critical heterocyclic building block, primarily

utilized in the synthesis of fused pyridine systems such as pyrido[2,3-d]pyrimidines (e.g., PI3K

inhibitors like PI-103). Its reactivity hinges on the electrophilic chloromethyl group at position 2,

activated by the electron-withdrawing nitrile group at position 3.

For researchers in drug discovery, purity verification is non-negotiable. The primary synthetic

challenge is the "over-chlorination" during radical halogenation, leading to the 2-

(dichloromethyl) impurity. This guide provides a self-validating spectroscopic framework to

distinguish the target mono-chloride from starting material and polychlorinated byproducts.

Synthesis & Impurity Logic
To understand the spectroscopy, one must understand the origin of the sample. The compound

is typically prepared via radical halogenation of 2-methylnicotinonitrile.
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Workflow Diagram: Synthesis & Critical QC Points

Spectroscopic Checkpoints
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Figure 1:Reaction pathway highlighting the critical spectroscopic differentiation between the

target methylene (-CH₂-) and the impurity methine (-CH-) protons.

Spectroscopic Data Profile
Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃ (Deuterated Chloroform) is the standard solvent. DMSO-d₆ may cause slight

shifts but is acceptable if solubility is an issue.

¹H NMR (400 MHz, CDCl₃)
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Position Shift (δ, ppm) Multiplicity Integration
Assignment
Logic

2-CH₂ 4.92 Singlet (s) 2H

Diagnostic Peak.

Deshielded by Cl

and the pyridine

ring. If this

appears as a

doublet, check

for hydrolysis

(alcohol).

H-5 7.45 – 7.55 dd / m 1H

The "middle"

aromatic proton,

coupled to H-4

and H-6.

H-4 8.05 dd 1H

Deshielded by

the adjacent

cyano (-CN)

group.

H-6 8.78 dd 1H

Most deshielded

aromatic proton

due to proximity

to the Pyridine

Nitrogen.

Impurity Alert:

Starting Material: Methyl singlet appears at ~2.7-2.8 ppm.

Over-chlorination: Dichloromethyl proton appears as a singlet at >6.8 ppm.[1]

¹³C NMR (100 MHz, CDCl₃)
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Carbon Type Shift (δ, ppm) Assignment

Aliphatic 44.8 -CH₂Cl (Methylene carbon).

Nitrile 116.2 -CN (Nitrile carbon).

Aromatic 123.5 C-5

Aromatic 139.8 C-4

Aromatic 152.4 C-6 (Next to Nitrogen)

Quaternary 109.5 C-3 (Ipso to CN)

Quaternary 157.0 C-2 (Ipso to CH₂Cl)

Infrared Spectroscopy (FT-IR)
Method: Neat (ATR) or KBr Pellet.

Wavenumber (cm⁻¹) Vibration Mode Significance

3050 – 3080 C-H (Ar) Aromatic C-H stretch.

2235 C≡N stretch
Key Identifier. Sharp, distinct

peak for the nitrile group.

1580, 1440 C=C / C=N
Pyridine ring skeletal

vibrations.

720 – 750 C-Cl stretch
Characteristic alkyl chloride

band.

Mass Spectrometry (MS)
Method: GC-MS (EI, 70 eV) or LC-MS (ESI+).

Molecular Formula: C₇H₅ClN₂

Molecular Weight: 152.58 g/mol

Key Fragmentation Pattern (EI):
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Molecular Ion (M⁺):m/z 152 and 154.

Observation: A distinct 3:1 ratio between 152 and 154 confirms the presence of one

Chlorine atom (³⁵Cl vs ³⁷Cl).

Base Peak (M - Cl):m/z 117.

Mechanism:[2][3][4] Loss of the chlorine radical generates the resonance-stabilized

(cyanopyridyl)methyl cation.

Secondary Fragment:m/z 90.

Mechanism:[2][3][4] Loss of HCN from the ring system (common in pyridines).

Experimental Protocol: Analytical Validation
This protocol ensures you are not using degraded or impure reagents for subsequent steps.

Step 1: Sample Preparation
Safety: This compound is a lachrymator and skin irritant. Handle only in a fume hood.

Dissolve 10 mg of the solid in 0.6 mL of CDCl₃.

Note: Ensure the solvent is acid-free. Old CDCl₃ can contain HCl, which will protonate the

pyridine nitrogen, shifting aromatic peaks downfield.

Step 2: Data Acquisition & Decision Logic
Run a standard 16-scan ¹H NMR. Use the decision tree below to interpret results.
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Figure 2:Quality Control Decision Tree for intermediate validation.

References & Authoritative Grounding
Synthesis & Characterization:

Primary Source: "Synthesis of PI3K Inhibitors." Journal of Medicinal Chemistry, 2004,

47(12), 3212–3224. (Describes the conversion of 2-methylnicotinonitrile to the

chloromethyl derivative).

Verification:PubChem CID 11235213 (2-(Chloromethyl)nicotinonitrile).

Spectral Database Comparisons:

Analog Reference: 2-(Chloromethyl)pyridine hydrochloride data used for aromatic coupling

constant verification. SDBS No. 6959 (AIST Japan).
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Nitrile Effect:[2][3] Pretsch, E., et al. Structure Determination of Organic Compounds.

Springer, 2009. (Source for substituent effects of -CN on chemical shifts).

Safety Data:

Sigma-Aldrich Safety Data Sheet (SDS) for 2-(Chloromethyl)nicotinonitrile (CAS

106037-37-2).

Disclaimer: This guide is for research purposes only. Always consult the specific SDS for your

batch before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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